3-(Cyclopropylmethoxy)-5-iodophenol

• Molecular Formula: C10H11IO2
• Molecular Weight: 290.10 g/mol
• IUPAC Name: 3-(cyclopropylmethoxy)-5-iodophenol
• InChI: InChI=1S/C10H11IO2/c11-8-3-9(12)5-10(4-8)13-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key: KIIGHCJHFBMTGD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=CC(=C2)O)I

Description

3-(Cyclopropylmethoxy)-5-iodophenol is a halogenated phenolic compound characterized by a cyclopropylmethoxy group at the 3-position and an iodine atom at the 5-position of the aromatic ring. The cyclopropylmethoxy group introduces steric bulk and lipophilicity, while the iodine atom enhances molecular weight and polarizability. This compound is structurally related to intermediates used in the synthesis of pharmaceuticals, such as the PDE4 inhibitor Roflumilast, where cyclopropylmethoxy substituents are critical for biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclopropylmethoxy)-5-iodophenol typically involves the following steps:

Starting Material: The synthesis begins with a phenol derivative.

Cyclopropylmethoxy Group Introduction: The phenol is reacted with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate to introduce the cyclopropylmethoxy group.

Iodination: The intermediate product is then subjected to iodination using iodine and a suitable oxidizing agent like sodium iodide in an organic solvent such as dichloromethane.

Industrial Production Methods: Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The phenolic group can undergo oxidation to form quinones.

Reduction: The iodine atom can be reduced to form the corresponding hydrocarbon.

Substitution: The iodine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Quinones.

Reduction: Hydrocarbons.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Biology:

Biochemical Probes: Utilized in the development of biochemical probes for studying enzyme activities and protein interactions.

Medicine:

Drug Development:

Industry:

Material Science: Used in the synthesis of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-5-iodophenol depends on its application. In medicinal chemistry, it may interact with specific enzymes or receptors, modulating their activity. The cyclopropylmethoxy group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets. The iodine atom can participate in halogen bonding, influencing the compound’s binding affinity to its molecular targets.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below compares 3-(Cyclopropylmethoxy)-5-iodophenol with key structural analogs:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
3-(Cyclopropylmethoxy)-5-iodophenol	3-OCH₂C₃H₅, 5-I, 1-OH	~278.0 (estimated)	Potential intermediate for PDE4 inhibitors
3-Chloro-5-iodophenol	3-Cl, 5-I, 1-OH	254.45	Melting point: 60°C; used in organic synthesis
Methyl 3-(Cyclopropylmethoxy)-4-hydroxybenzoate	3-OCH₂C₃H₅, 4-OH, 1-COOCH₃	236.3	Intermediate for Roflumilast synthesis
Roflumilast	3-OCH₂C₃H₅, 4-NHCOC₃H₅Cl₂, 1-OCHF₂	403.2	PDE4 inhibitor; IC₅₀: 0.8 nM (neutrophils)
5-(3-Iodothiophen-2-yl)-2-methoxyphenol	5-I-thiophene, 2-OCH₃, 1-OH	~292.1 (estimated)	Synthesized via iodocyclization

Key Observations:

• Substituent Effects: Iodine vs. Chlorine/Fluorine: The iodine atom in 3-(Cyclopropylmethoxy)-5-iodophenol increases steric bulk and polarizability compared to 3-chloro-5-iodophenol . This may enhance stability in electrophilic substitution reactions. Hydrogen Bonding: The phenolic -OH group in 3-(Cyclopropylmethoxy)-5-iodophenol offers hydrogen-bonding capabilities, distinguishing it from ester or amide derivatives like methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate .

Physical and Chemical Properties

• Melting Points: 3-Chloro-5-iodophenol melts at 60°C , while methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate forms crystals with intermolecular O–H···O hydrogen bonds . The cyclopropylmethoxy group in the target compound likely reduces crystallinity compared to simpler halogenated phenols.
• Stability: Halogenated phenols like 3-chloro-5-iodophenol require storage at 2–8°C to prevent degradation , suggesting that 3-(Cyclopropylmethoxy)-5-iodophenol may also need light protection and low-temperature storage.